Cas no 1341750-10-4 (5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1341750-10-4
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6039579
• PubChem ID: 63800785
• Update Time: 2025-06-11

5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-amino-3-(3-methoxypropyl)-1-methyl-
• 5-Amino-3-(3-methoxypropyl)-1-methylpyrimidine-2,4(1h,3h)-dione
• 1341750-10-4
• AKOS013112723
• EN300-1106613
• CS-0349194

• Inchi： 1S/C9H15N3O3/c1-11-6-7(10)8(13)12(9(11)14)4-3-5-15-2/h6H,3-5,10H2,1-2H3
• InChI Key： VYVXEUDRFGMSRF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(N)C(=O)N1CCCOC

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 320.3±52.0 °C(Predicted)
• pka: 3.38±0.70(Predicted)

Additional information on 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Briefing on 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1341750-10-4)

5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1341750-10-4) is a chemically modified pyrimidine derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, with its unique structural features, has been explored for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its promising role in future drug development.

The synthesis of 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that ensures high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) have been employed to characterize the compound, confirming its structural integrity. Researchers have also optimized the synthetic route to improve scalability, which is crucial for potential industrial applications.

Pharmacological evaluations of this compound have revealed its affinity for specific biological targets, including adenosine receptors and enzymes involved in inflammatory pathways. In vitro studies demonstrate that 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits moderate inhibitory activity against certain inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have shown promising results in reducing neuroinflammation, which could have implications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted therapies. This property, combined with its favorable pharmacokinetic profile, positions 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione as a candidate for further preclinical development. However, challenges such as metabolic stability and potential off-target effects need to be addressed in future studies to fully realize its therapeutic potential.

In conclusion, 5-amino-3-(3-methoxypropyl)-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising scaffold for the development of novel therapeutics, particularly in the areas of CNS disorders and inflammation. Ongoing research aims to elucidate its precise mechanism of action and optimize its pharmacological properties. As the scientific community continues to explore this compound, it is expected to contribute significantly to the advancement of targeted therapies in the coming years.